Cas no 895018-24-3 (1-(3-chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(3-chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 895018-24-3
• MF: C₂₀H₁₇ClN₄O
• MW: 364.828182935715
• CID: 5976862
• PubChem ID: 7243739
• Update Time: 2025-10-29

1-(3-chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(3-chlorophenyl)-5-[(2,5-dimethylphenyl)methyl]-1,5-dihydro-
• F2514-0236
• 895018-24-3
• 1-(3-chlorophenyl)-5-[(2,5-dimethylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• 1-(3-chlorophenyl)-5-(2,5-dimethylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 1-(3-chlorophenyl)-5-[(2,5-dimethylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS024655318

• Inchi： 1S/C20H17ClN4O/c1-13-6-7-14(2)15(8-13)11-24-12-22-19-18(20(24)26)10-23-25(19)17-5-3-4-16(21)9-17/h3-10,12H,11H2,1-2H3
• InChI Key： LANOSCCLLIVHSF-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC(C)=CC=C2C)C(=O)C2C=NN(C3=CC=CC(Cl)=C3)C=2N=1

Computed Properties

• Exact Mass: 364.1090889g/mol
• Monoisotopic Mass: 364.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 566.0±60.0 °C(Predicted)
• pka: -1.03±0.20(Predicted)

Additional information on 1-(3-chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 1-(3-Chlorophenyl)-5-(2,5-Dimethylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 895018-24-3)

1-(3-Chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 895018-24-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the 3-chlorophenyl and 2,5-dimethylphenyl substituents, contribute to its distinct pharmacological profile.

The development and characterization of 1-(3-Chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one have been the focus of several recent studies. These studies have explored its potential as a lead compound for various therapeutic targets, particularly in the areas of cancer and inflammatory diseases. The compound's ability to modulate key signaling pathways involved in cell proliferation and inflammation makes it a promising candidate for further drug development.

In terms of its chemical structure, 1-(3-Chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is characterized by a central pyrazolopyrimidine core with specific functional groups attached. The 3-chlorophenyl substituent provides electron-withdrawing properties that can influence the compound's reactivity and stability. Meanwhile, the 2,5-dimethylphenyl group contributes to the molecule's lipophilicity and may enhance its ability to cross biological membranes.

The synthesis of 1-(3-Chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one typically involves multistep reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For instance, the use of transition-metal catalysts and microwave-assisted synthesis has significantly improved the overall yield and reduced reaction times.

In preclinical studies, 1-(3-Chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has demonstrated potent antiproliferative activity against various cancer cell lines. Specifically, it has shown significant efficacy in inhibiting the growth of breast cancer cells by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents currently in development.

Beyond its antiproliferative effects, 1-(3-Chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This dual mechanism of action—combining antiproliferative and anti-inflammatory effects—makes it a particularly attractive candidate for treating diseases characterized by both uncontrolled cell growth and chronic inflammation.

The pharmacokinetic properties of 1-(3-Chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and distribution profiles in animal models. The compound is rapidly absorbed following oral administration and achieves therapeutic concentrations in target tissues within a few hours. Additionally, it demonstrates moderate plasma protein binding and a reasonable half-life, which are important factors for optimizing dosing regimens in clinical settings.

Toxicity studies have revealed that 1-(3-Chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, careful monitoring for potential side effects is essential during clinical trials. Early-phase clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In conclusion, 1-(3-Chlorophenyl)-5-(2,5-dimethylphenyl)methyl-1H,4H,5H-pyrazolo[3， 4-d]pyrimidin-4-one (CAS No. 895018-24-3) represents a promising compound with potential applications in the treatment of cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical development. As further studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, 1-(3-Chlorophenyl)-5-(2， 5-Dimethylphenyl)methyl-1 H， 4 H， 5 H-pyrazolo [ 3， 4 - d ] pyrimidin - 4 - one (CAS No. 895018-24-3) is poised to make significant contributions to the field of drug discovery.